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Compound of Interest

Compound Name: 1-Bromo-2,3-difluorobenzene

Cat. No.: B1273032 Get Quote

Technical Guide: 1-Bromo-2,3-difluorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 1-
Bromo-2,3-difluorobenzene, a halogenated organic compound utilized in various scientific

fields, including pharmaceuticals and agrochemicals.[1]

Molecular Data
The core molecular and physical properties of 1-Bromo-2,3-difluorobenzene are summarized

in the table below for ease of reference. This data is essential for stoichiometric calculations,

analytical characterization, and experimental design.
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Property Value

Molecular Formula C₆H₃BrF₂[1][2][3][4]

Molecular Weight 192.99 g/mol [2][3][4][5]

Alternate Molecular Weight 201.99 g/mol [1]

CAS Number 38573-88-5[1][3][5]

Appearance Colorless to light yellow liquid[1][4]

Density 1.724 g/mL at 25 °C[2][3]

Boiling Point 186-188 °C[1]

Melting Point -3 °C[1]

Refractive Index n20/D 1.509[2][3]

Structural and Property Relationship
The chemical structure of 1-Bromo-2,3-difluorobenzene directly dictates its molecular formula

and, consequently, its molecular weight. The logical flow from the compound's nomenclature to

its fundamental properties is illustrated in the diagram below.
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1-Bromo-2,3-difluorobenzene

Chemical Structure
(Benzene ring with Br at C1, F at C2, F at C3)

Elemental Composition
(6 Carbon, 3 Hydrogen, 1 Bromine, 2 Fluorine)

Molecular Formula
C₆H₃BrF₂

Molecular Weight
192.99 g/mol

Click to download full resolution via product page

Caption: Logical relationship from compound name to molecular weight.

Experimental Protocols
Detailed experimental protocols for the synthesis of 1-Bromo-2,3-difluorobenzene are critical

for its application in research and development. A common synthetic route involves the

bromination of 2,3-difluorotoluene.

Synthesis via Bromination of 2,3-difluorotoluene:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1273032?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants: 2,3-difluorotoluene, N-bromosuccinimide (NBS).[1]

Catalyst: Azobisisobutyronitrile (AIBN) or benzoyl peroxide.[1]

Solvent: A suitable organic solvent such as carbon tetrachloride.

Procedure:

Dissolve 2,3-difluorotoluene in the chosen solvent in a reaction vessel.

Add N-bromosuccinimide and the catalyst to the mixture.

The reaction is typically carried out at room temperature.[1]

Stir the reaction mixture until completion, which can be monitored by techniques such as

gas chromatography (GC) or thin-layer chromatography (TLC).

Upon completion, the succinimide byproduct is filtered off.

The solvent is removed from the filtrate under reduced pressure.

The resulting crude product, 1-Bromo-2,3-difluorobenzene, is then purified, commonly

by distillation.

This method yields 1-Bromo-2,3-difluorobenzene as the major product.[1] The presence of

two fluorine atoms and one bromine atom on the benzene ring provides unique reactivity,

making it a valuable precursor for the synthesis of various pharmaceuticals and agrochemicals.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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